Cas no 50720-05-3 (1H-Indole-3-acetyl chloride)

• Product Name: 1H-Indole-3-acetyl chloride
• CAS No: 50720-05-3
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD20661221
• CID: 364213
• PubChem ID: 12219383
• Update Time: 2025-04-19

1H-Indole-3-acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetyl chloride
• FT-0737057
• SCHEMBL5179826
• 50720-05-3
• MFCD20661221
• 1H-indol-3-yl)acetyl chloride
• LTHMRIBEZUPRKD-UHFFFAOYSA-N
• 2-(1H-indol-3-yl)acetyl chloride
• 3-indolylacetyl chloride
• indole-3-acetic acid chloride

• MDL： MFCD20661221
• Inchi： 1S/C10H8ClNO/c11-10(13)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,12H,5H2
• InChI Key： LTHMRIBEZUPRKD-UHFFFAOYSA-N
• SMILES： ClC(CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 364.0±25.0 °C at 760 mmHg
• Flash Point: 174.0±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-Indole-3-acetyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles